Cas no 863396-35-4 (Methyl 2-deoxy-D-erythro-pentopyranoside(Decitabine Impurity(Mixture of α/β isomers))

• Product Name: Methyl 2-deoxy-D-erythro-pentopyranoside(Decitabine Impurity(Mixture of α/β isomers)
• CAS No: 863396-35-4
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• MDL: MFCD16090005
• CID: 2085152
• PubChem ID: 13889638
• Update Time: 2025-10-29

Methyl 2-deoxy-D-erythro-pentopyranoside(Decitabine Impurity(Mixture of α/β isomers) Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-6-methoxytetrahydro-2H-pyran-3,4-diol
• D-erythro-Pentopyranoside, methyl 2-deoxy-
• 1-O-Methyl-2-deoxy-5-de(hydroxymethyl)-D-allopyranose
• Methyl 2-deoxy-D-erythro-pentopyranoside(Decitabine Impurity(Mixture of α/β isomers)

• MDL： MFCD16090005
• Inchi： 1S/C6H12O4/c1-9-6-2-4(7)5(8)3-10-6/h4-8H,2-3H2,1H3/t4-,5+,6?/m0/s1
• InChI Key： CYLGOSOYSUHPCY-YRZWDFBDSA-N
• SMILES： O1C[C@H]([C@H](CC1OC)O)O

Computed Properties

• Exact Mass: 148.074
• Monoisotopic Mass: 148.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: -1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 271.4±40.0 °C at 760 mmHg
• Flash Point: 117.9±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Methyl 2-deoxy-D-erythro-pentopyranoside(Decitabine Impurity(Mixture of α/β isomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Methyl 2-deoxy-D-erythro-pentopyranoside(Decitabine Impurity(Mixture of α/β isomers)

Comprehensive Analysis of Methyl 2-deoxy-D-erythro-pentopyranoside (Decitabine Impurity, Mixture of α/β Isomers, CAS No. 863396-35-4)

In the realm of pharmaceutical chemistry, impurities play a critical role in drug safety and efficacy. One such compound, Methyl 2-deoxy-D-erythro-pentopyranoside (CAS No. 863396-35-4), is recognized as an impurity in Decitabine, a widely used hypomethylating agent. This article delves into the structural, analytical, and regulatory aspects of this compound, addressing common queries such as "What is the role of Decitabine impurities?" and "How are α/β isomers characterized in pharmaceuticals?"—topics frequently searched in academic and industrial circles.

The Methyl 2-deoxy-D-erythro-pentopyranoside impurity is a mixture of α and β anomers, a feature that complicates its identification and quantification. Researchers often inquire, "Why are anomeric mixtures significant in drug development?" The answer lies in their distinct physicochemical properties, which can influence drug stability and bioavailability. Advanced techniques like HPLC and NMR are employed to resolve these isomers, ensuring compliance with stringent regulatory guidelines such as ICH Q3A/B.

From a synthetic perspective, the formation of this impurity during Decitabine production raises questions like "How to control isomer-related impurities?" Optimizing reaction conditions (e.g., temperature, solvent polarity) is key to minimizing its generation. Recent studies highlight the use of green chemistry principles to reduce unwanted byproducts—a trending topic aligned with the pharmaceutical industry's sustainability goals.

Analytical challenges surrounding CAS No. 863396-35-4 often spur searches for "reference standards for Decitabine impurities." Certified reference materials (CRMs) are essential for accurate method validation, a requirement underscored by regulatory bodies like the FDA and EMA. Furthermore, the compound's glycosidic bond stability under varying pH conditions is a hotspot for formulation scientists addressing "long-term storage of Decitabine products."

Emerging trends in impurity profiling have placed compounds like Methyl 2-deoxy-D-erythro-pentopyranoside under renewed scrutiny. With the rise of AI-driven drug development, computational tools now predict impurity behavior, answering queries such as "Can machine learning model impurity formation?" This synergy of traditional analytics and modern tech exemplifies the dynamic landscape of pharmaceutical quality control.

In conclusion, understanding Decitabine Impurity (CAS No. 863396-35-4) transcends mere compliance—it embodies the intersection of chemistry, regulation, and innovation. As search trends reflect growing interest in "pharmaceutical isomer separation" and "impurity mitigation strategies," this compound remains a pivotal case study for researchers navigating the complexities of modern drug development.